2-(2-{4-[(6-nitro-1,3-benzodioxol-5-yl)methyl]-1-piperazinyl}ethoxy)ethanol

• IUPAC Name: 2-[2-[4-[(6-nitro-1,3-benzodioxol-5-yl)methyl]piperazin-1-yl]ethoxy]ethanol
• InChI: InChI=1S/C16H23N3O6/c20-6-8-23-7-5-17-1-3-18(4-2-17)11-13-9-15-16(25-12-24-15)10-14(13)19(21)22/h9-10,20H,1-8,11-12H2
• InChI Key: OHWCXDXMANLNNM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCOCCO)CC2=CC3=C(C=C2[N+](=O)[O-])OCO3
• Molecular Formula: C16H23N3O6
• Molecular Weight: 353.37 g/mol

Description

2-(2-{4-[(6-nitro-1,3-benzodioxol-5-yl)methyl]-1-piperazinyl}ethoxy)ethanol, also known as NBMPR, is a synthetic compound that has been extensively studied for its scientific research applications. This compound is commonly used as a tool in biochemical and physiological studies to investigate the role of nucleoside transporters in various cellular processes.

Mechanism of Action

2-(2-{4-[(6-nitro-1,3-benzodioxol-5-yl)methyl]-1-piperazinyl}ethoxy)ethanol inhibits the function of ENT1 by binding to the transporter protein and preventing the uptake of nucleosides and nucleobases into cells. This inhibition leads to a decrease in the intracellular levels of nucleosides and nucleobases, which can have a variety of physiological and biochemical effects on cells.
Biochemical and Physiological Effects
Studies have shown that 2-(2-{4-[(6-nitro-1,3-benzodioxol-5-yl)methyl]-1-piperazinyl}ethoxy)ethanol can have a variety of biochemical and physiological effects on cells. These effects include altered nucleoside metabolism, altered cell proliferation, and altered immune function. 2-(2-{4-[(6-nitro-1,3-benzodioxol-5-yl)methyl]-1-piperazinyl}ethoxy)ethanol has also been shown to have anti-cancer properties, as it can inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-{4-[(6-nitro-1,3-benzodioxol-5-yl)methyl]-1-piperazinyl}ethoxy)ethanol in lab experiments is its specificity for ENT1. This allows researchers to selectively inhibit the function of ENT1 without affecting other nucleoside transporters or cellular processes. However, one limitation of using 2-(2-{4-[(6-nitro-1,3-benzodioxol-5-yl)methyl]-1-piperazinyl}ethoxy)ethanol is its relatively low potency, which can limit its effectiveness in certain experiments.

Future Directions

There are several future directions for research involving 2-(2-{4-[(6-nitro-1,3-benzodioxol-5-yl)methyl]-1-piperazinyl}ethoxy)ethanol. One area of research is the development of more potent and selective inhibitors of nucleoside transporters, which could improve the effectiveness of 2-(2-{4-[(6-nitro-1,3-benzodioxol-5-yl)methyl]-1-piperazinyl}ethoxy)ethanol in lab experiments. Another area of research is the investigation of the role of nucleoside transporters in various disease states, such as cancer and neurological disorders. Finally, the development of novel therapeutic agents that target nucleoside transporters could have important clinical implications for the treatment of these diseases.

Scientific Research Applications

2-(2-{4-[(6-nitro-1,3-benzodioxol-5-yl)methyl]-1-piperazinyl}ethoxy)ethanol is commonly used in scientific research to investigate the role of nucleoside transporters in various cellular processes. Nucleoside transporters are membrane proteins that are responsible for the uptake of nucleosides and nucleobases into cells. 2-(2-{4-[(6-nitro-1,3-benzodioxol-5-yl)methyl]-1-piperazinyl}ethoxy)ethanol specifically inhibits the function of the equilibrative nucleoside transporter 1 (ENT1), which is the most widely expressed nucleoside transporter in mammalian cells. By inhibiting ENT1, 2-(2-{4-[(6-nitro-1,3-benzodioxol-5-yl)methyl]-1-piperazinyl}ethoxy)ethanol can be used to study the physiological and biochemical effects of altered nucleoside transport in cells.